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Compound of Interest

Compound Name: Adipate(1-)

Cat. No.: B1229196

In the realm of pharmaceutical excipients and polymer plasticizers, the environmental fate and
toxicological profile of chemical additives are of paramount importance. This guide provides a
detailed comparison of the ecotoxicity and biodegradability of two common classes of
plasticizers: adipates and phthalates. Adipates are increasingly considered safer alternatives to
phthalates, which have faced scrutiny and regulatory restrictions due to environmental and
health concerns.[1] This document is intended for researchers, scientists, and drug
development professionals to facilitate informed decisions in material selection and formulation
development.

Executive Summary

Overall, the available data indicates that adipate plasticizers exhibit a more favorable
environmental profile compared to phthalates. Adipates generally demonstrate lower
ecotoxicity to aquatic organisms and are more readily biodegradable. Phthalates, particularly
certain low molecular weight variants, have been shown to be more toxic to aquatic life and
persist longer in the environment, raising concerns about their potential for bioaccumulation
and long-term ecological impact.

Ecotoxicity Comparison

The ecotoxicity of a substance is its potential to cause harm to the environment and its
ecosystems. This is often evaluated by determining the concentration of a substance that is
lethal to 50% of a test population (LC50) or that causes a specific effect in 50% of a test
population (EC50) over a defined period.
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Aquatic Toxicity
The following tables summarize the acute toxicity data for various adipates and phthalates in

key aquatic indicator species.

Table 1: Acute Aquatic Ecotoxicity of Adipates
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Chemical ] Exposure . Value
Organism . Endpoint Reference
Name Duration (mglL)
Di(2- Pimephales
ethylhexyl) promelas
) 96 hours LC50 >0.78 [2]
adipate (Fathead
(DEHA) minnow)
Di(2- .
Daphnia
ethylhexyl)
) magna 48 hours EC50 >0.73 [2]
adipate
(Water flea)
(DEHA)
Diisononyl
adipate Fish 96 hours LC50 >500 [3]
(DINA)
Diisononyl Daphnia
adipate magna 24 hours EC50 >100 [3]
(DINA) (Water flea)
Dibutyl
adipate Fish 96 hours LC50 3.7 [4]
(DBA)
Dibutyl Daphnia
adipate magna 24 hours EC50 17 [4]
(DBA) (Water flea)
Diisobutyl
adipate Fish 96 hours LC50 >100 [5]
(DIBA)
_ Pimephales
Diethyl
_ promelas
adipate 96 hours LC50 16.8 [6]
(Fathead
(DEA) _
minnow)
Dimethyl
] Harmful to
adipate - - - o [7]
aquatic life
(DMA)
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Table 2: Acute Aquatic Ecotoxicity of Phthalates
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Chemical ] Exposure . Value
Organism . Endpoint Reference
Name Duration (mglL)
Dimethyl
Hyalella
phthalate 10 days LC50 28.1
azteca
(DMP)
Diethyl
Hyalella
phthalate 10 days LC50 4.21
azteca
(DEP)
Di-n-butyl
Hyalella
phthalate 10 days LC50 0.63
azteca
(DBP)
Butylbenzyl
Hyalella
phthalate 10 days LC50 0.46
azteca
(BBP)
Di-n-hexyl No significant
Hyalella )
phthalate 10 days LC50 survival
azteca .
(DHP) reductions
Di(2- o
No significant
ethylhexyl) Hyalella )
10 days LC50 survival
phthalate azteca )
reductions
(DEHP)
Dimethyl )
Chironomus
phthalate 10 days LC50 68.2
tentans
(DMP)
Diethyl )
Chironomus
phthalate 10 days LC50 31.0
tentans
(DEP)
Di-n-butyl )
Chironomus
phthalate 10 days LC50 2.64
tentans
(DBP)
Butylbenzyl Chironomus 10 days LC50 >1.76
phthalate tentans
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(BBP)

Dimethyl )
Lumbriculus

phthalate ) 10 days LC50 246
variegatus

(DMP)

Diethyl )
Lumbriculus

phthalate ] 10 days LC50 102
variegatus

(DEP)

Di-n-butyl )
Lumbriculus

phthalate ] 10 days LC50 2.48
variegatus

(DBP)

Butylbenzyl )
Lumbriculus

phthalate ) 10 days LC50 1.23
variegatus

(BBP)

. Pseudokirchn

Diisononyl ]
eriella

phthalate ) 96 hours EC50 1.8 [8]
subcapitata

(DINP)

(Green algae)

Note: Some data for phthalates were sourced from a study with a 10-day exposure period,
which may influence direct comparison with 96-hour and 48-hour data for adipates.

From the data, it is evident that lower molecular weight phthalates such as DBP and BBP
exhibit higher toxicity (lower LC50 values) to aquatic invertebrates compared to the tested
adipates. Higher molecular weight phthalates and most of the tested adipates show lower
acute toxicity, often with LC50/EC50 values exceeding their water solubility.

Biodegradability Comparison

Biodegradability refers to the ability of a substance to be broken down by microorganisms into
simpler substances. "Ready biodegradability” is a stringent classification indicating that a
substance will undergo rapid and ultimate degradation in the environment.

Table 3: Biodegradability of Adipates and Phthalates
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Chemical Class

General Biodegradability

Supporting Data

Generally considered readily

Dibutyl adipate is classified as
"readily biodegradable" (OECD
301C: 86 - 95 % after 28d).[9]

Adipates ) Dimethyl adipate is readily
biodegradable. _ _
biodegradable (75 % in 28
days, OECD Test Guideline
301C).[7]
Biodegradability varies with o
) Phthalate plasticizers have
chemical structure; longer alkyl ) )
) been recognized for their long
chains tend to decrease ] ) ]
Phthalates biodegradation period and the

biodegradability. Many are not
considered readily

biodegradable.

formation of persistent toxic
metabolites.[10][11]

The chemical structure of adipates, being aliphatic diesters, generally makes them more

susceptible to microbial degradation compared to the aromatic structure of phthalates.

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the replication and

validation of findings. The following are summaries of standard OECD guidelines for ecotoxicity

and biodegradability testing.

OECD 301: Ready Biodegradability

This guideline provides six methods to assess the ready biodegradability of chemicals in an

aerobic aqueous medium. The general principle involves incubating a solution or suspension of

the test substance with a microbial inoculum in a mineral medium for 28 days.[3][11]

Biodegradation is monitored by measuring parameters such as the disappearance of Dissolved

Organic Carbon (DOC), oxygen consumption, or carbon dioxide evolution.[3][11] A substance

is considered "readily biodegradable" if it reaches a certain percentage of degradation (e.g., =

60% of theoretical CO2 evolution) within a 10-day window during the 28-day test period.

OECD 202: Daphnia sp. Acute Immobilisation Test
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This test evaluates the acute toxicity of a substance to Daphnia magna. Young daphnids (less
than 24 hours old) are exposed to various concentrations of the test substance for 48 hours.[8]
The endpoint is the immobilization of the daphnids, and the EC50 (the concentration that
immobilizes 50% of the daphnids) is calculated at 24 and 48 hours.[8]

OECD 203: Fish, Acute Toxicity Test

This guideline details a method for determining the acute lethal toxicity of a substance to fish.
Fish are exposed to the test substance in a static, semi-static, or flow-through system for 96
hours.[12][13] Mortalities are recorded at 24, 48, 72, and 96 hours, and the LC50 (the
concentration that is lethal to 50% of the fish) is determined.[12][13]

OECD 208: Terrestrial Plant Test: Seedling Emergence
and Seedling Growth Test

This test assesses the potential phytotoxicity of a substance on terrestrial plants. Seeds of
selected plant species are sown in soil treated with the test substance at various
concentrations. The test duration is typically 14 to 21 days after 50% of the control seedlings
have emerged.[2][14] Endpoints include seedling emergence, shoot height, and shoot dry
weight.[2][14]

Visualizations

The following diagrams illustrate the logical comparison between adipates and phthalates and
a general workflow for ecotoxicity and biodegradability testing.

Caption: Comparative environmental profile of adipates and phthalates.

Caption: General workflow for ecotoxicity and biodegradability assessment.

Conclusion

The evidence presented in this guide strongly suggests that adipate-based plasticizers offer a
more environmentally benign alternative to many phthalates. Their lower aquatic toxicity and
higher rates of biodegradation reduce the potential for adverse ecological impacts. For
researchers and professionals in drug development and other industries, the selection of
adipates over phthalates can be a significant step towards developing more sustainable and
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environmentally responsible products. However, it is crucial to consider the specific adipate or
phthalate in question, as properties can vary within each class. A thorough risk assessment
based on the specific application and potential environmental exposure is always
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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